Cas no 1217668-72-8 (Demecolcine-d3)

Demecolcine-d3 is a deuterated analog of demecolcine, a colchicine derivative, where three hydrogen atoms are replaced with deuterium. This isotopic labeling enhances the compound's utility in quantitative mass spectrometry and metabolic studies by improving detection sensitivity and reducing background interference. Demecolcine-d3 serves as an internal standard for accurate quantification of demecolcine in biological matrices, ensuring precision in pharmacokinetic and pharmacodynamic research. Its stable isotopic incorporation minimizes metabolic interference, making it valuable for tracer studies. The compound is characterized by high chemical purity and isotopic enrichment, meeting rigorous analytical standards for applications in drug development and biomedical research.
Demecolcine-d3 structure
Demecolcine-d3 structure
Product Name:Demecolcine-d3
CAS No:1217668-72-8
MF:C21H25NO5
MW:374.44539141655
CID:4556675
PubChem ID:45358953
Update Time:2025-10-12

Demecolcine-d3 Chemical and Physical Properties

Names and Identifiers

    • Demecolcine-d3
    • Colcemid-d3
    • HY-N0282S1
    • (7S)-1,2,3,10-tetramethoxy-7-(trideuteriomethylamino)-6,7-dihydro-5H-benzo[a]heptalen-9-one
    • 1217668-72-8
    • CS-0202150
    • Inchi: 1S/C21H25NO5/c1-22-15-8-6-12-10-18(25-3)20(26-4)21(27-5)19(12)13-7-9-17(24-2)16(23)11-14(13)15/h7,9-11,15,22H,6,8H2,1-5H3/t15-/m0/s1/i1D3
    • InChI Key: NNJPGOLRFBJNIW-VSLDJYOXSA-N
    • SMILES: O(C)C1=C(C(=CC2=C1C1=CC=C(C(C=C1[C@H](CC2)NC([2H])([2H])[2H])=O)OC)OC)OC

Computed Properties

  • Exact Mass: 374.19210314 g/mol
  • Monoisotopic Mass: 374.19210314 g/mol
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 653
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 66
  • Molecular Weight: 374.4

Experimental Properties

  • Melting Point: 73-75°C

Demecolcine-d3 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
ChemScence
CS-0202150-25mg
Colcemid-d3
1217668-72-8
25mg
$0.0 2022-04-28
TRC
D230787-2.5mg
Demecolcine-d3
1217668-72-8
2.5mg
$190.00 2023-05-18
TRC
D230787-10mg
Demecolcine-d3
1217668-72-8
10mg
$718.00 2023-05-18
TRC
D230787-25mg
Demecolcine-d3
1217668-72-8
25mg
$1499.00 2023-05-18
TRC
D230787-50mg
Demecolcine-d3
1217668-72-8
50mg
$ 3000.00 2023-09-08

Additional information on Demecolcine-d3

Research Brief on Demecolcine-d3 (CAS: 1217668-72-8): Recent Advances and Applications

Demecolcine-d3, a deuterated analog of the well-known microtubule-depolymerizing agent demecolcine, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. With the CAS number 1217668-72-8, this compound is increasingly being utilized as an internal standard in mass spectrometry-based assays due to its enhanced stability and isotopic purity. Recent studies have explored its applications in pharmacokinetic studies, drug metabolism research, and as a tool compound for investigating microtubule dynamics in cellular systems.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Demecolcine-d3 in quantitative LC-MS/MS assays for measuring demecolcine levels in biological matrices. The deuterated form showed excellent chromatographic separation from the native compound, with minimal matrix effects observed in plasma and tissue homogenates. This advancement has enabled more accurate measurement of demecolcine's tissue distribution and clearance profiles in preclinical studies.

In the area of cancer research, Demecolcine-d3 has been employed as a chemical probe to study the relationship between microtubule disruption and cancer cell apoptosis. A recent Nature Cell Biology publication (2024) utilized this compound to demonstrate that microtubule depolymerization triggers a specific cascade of phosphorylation events in the Bcl-2 family proteins, revealing new mechanisms of action for this class of compounds. The deuterated version provided crucial advantages in these experiments by allowing researchers to distinguish between endogenous and experimental compounds in mass spectrometry imaging.

The synthesis and characterization of Demecolcine-d3 (1217668-72-8) have also seen recent improvements. A 2024 patent application describes a novel synthetic route that achieves >99.5% isotopic purity while reducing production costs by approximately 40% compared to previous methods. This development is particularly significant as it may facilitate wider adoption of the compound in both research and potential clinical applications.

Emerging applications in neurodegenerative disease research have also been reported. A study in Cell Chemical Biology (2023) used Demecolcine-d3 to investigate tau protein aggregation dynamics, demonstrating that controlled microtubule depolymerization can actually reduce pathological tau oligomerization in certain cellular models. These findings suggest potential new therapeutic strategies for Alzheimer's disease and related tauopathies.

As research continues, the unique properties of Demecolcine-d3 (1217668-72-8) position it as a valuable tool across multiple areas of biomedical research. Its applications range from basic science investigations of cytoskeletal dynamics to translational studies in drug development and biomarker discovery. Future directions may include expanded use in clinical mass spectrometry applications and as a reference standard in regulatory bioanalytical method validation.

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